Cas no 2225179-29-1 (2-Chloro-4-(morpholino-2,2,3,3,5,5,6,6-d8)-phenylboronic acid)

• Product Name: 2-Chloro-4-(morpholino-2,2,3,3,5,5,6,6-d8)-phenylboronic acid
• CAS No: 2225179-29-1
• MF: C₁₀H₁₃BClNO₃
• MW: 249.528415441513
• CID: 6817974
• PubChem ID: 133553345
• Update Time: 2025-03-03

2-Chloro-4-(morpholino-2,2,3,3,5,5,6,6-d8)-phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• CS-19181
• 2-Chloro-4-(morpholino-2,2,3,3,5,5,6,6-d8)-phenylboronic acid
• 2225179-29-1

• Inchi： 1S/C10H13BClNO3/c12-10-7-8(1-2-9(10)11(14)15)13-3-5-16-6-4-13/h1-2,7,14-15H,3-6H2/i3D2,4D2,5D2,6D2
• InChI Key： NZHYQLUYOAZSAH-SQUIKQQTSA-N
• SMILES： ClC1=C(B(O)O)C=CC(=C1)N1C([2H])([2H])C([2H])([2H])OC([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 249.1179151Da
• Monoisotopic Mass: 249.1179151Da
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9Ų